2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C21H24N4O4/c1-5-14-11-22-19-17(18(14)29-6-2)20(27)25(21(28)24(19)4)12-16(26)23-15-10-8-7-9-13(15)3/h7-11H,5-6,12H2,1-4H3,(H,23,26)
• InChI Key: IPNJLEDZALXQLW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1OCC)C(=O)N(C(=O)N2C)CC(=O)NC3=CC=CC=C3C
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol

Description

2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C21H24N4O4 and its molecular weight is 396.447. The purity is usually 95%.
BenchChem offers high-quality 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(o-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(o-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activities

• A series of pyridines, pyrimidinones, oxazinones, and their derivatives were synthesized, showcasing good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid. These compounds were derived from citrazinic acid, indicating the potential for pyrimidine derivatives to serve as bases for antimicrobial agents (Hossan et al., 2012).

Analgesic and Anti-inflammatory Agents

• Novel compounds synthesized from visnaginone and khellinone showed significant analgesic and anti-inflammatory activities. These findings suggest the potential use of pyrimidine derivatives in the development of new analgesic and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Anticancer Applications

• Several studies have focused on the synthesis of pyrimidine derivatives for anticancer applications. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were synthesized and tested for their anticancer activity, with some compounds showing appreciable cancer cell growth inhibition (Al-Sanea et al., 2020).